2-Bromo-1-(2-chloroethoxy)-4-methoxybenzene

• Molecular Formula: C9H10BrClO2
• Molecular Weight: 265.53 g/mol
• IUPAC Name: 2-bromo-1-(2-chloroethoxy)-4-methoxybenzene
• InChI: InChI=1S/C9H10BrClO2/c1-12-7-2-3-9(8(10)6-7)13-5-4-11/h2-3,6H,4-5H2,1H3
• InChI Key: RZAYGNVLYXZLCP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OCCCl)Br

Description

2-Bromo-1-(2-chloroethoxy)-4-methoxybenzene is a useful research compound. Its molecular formula is C9H10BrClO2 and its molecular weight is 265.53 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-bromo-4-methoxyphenol (20.00 g, 98.04 mmol) in 1,2-di-chloroethane (50.00 mL, 0.63 mol) was added sodium hydroxide (12.00 g, 0.29 mol) and benzyltriethylammonium chloride (3.00 g) in water (150 mL). The mixture was stirred at reflux for 24 h and extracted with ethyl acetate (3×150 mL). The combined organic extracts were washed with brine and dried (Na2SO4). After removing the solvent under reduced pressure, flash chromatography (1:1 diethyl ether/hexane) of the residue gave 14.20 g (66% over two steps) of the title compound as a yellow oil: 1H NMR (250 MHz, CDCl3) d 7.09 (d, 1H), 6.82-6.72 (m, 2H), 4.27 (t, 2H), 3.75 (t, 3H), 3.71 (s, 3H).